Cas no 1094378-94-5 ((3-fluoro-4-methylphenyl)methyl(propyl)amine)

• Product Name: (3-fluoro-4-methylphenyl)methyl(propyl)amine
• CAS No: 1094378-94-5
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD11205225
• CID: 5156856
• PubChem ID: 43132059
• Update Time: 2026-03-04

(3-fluoro-4-methylphenyl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-fluoro-4-methyl-N-propyl-
• n-(3-Fluoro-4-methylbenzyl)propan-1-amine
• (3-fluoro-4-methylphenyl)methyl(propyl)amine

• MDL： MFCD11205225
• Inchi： 1S/C11H16FN/c1-3-6-13-8-10-5-4-9(2)11(12)7-10/h4-5,7,13H,3,6,8H2,1-2H3
• InChI Key： LHVUSMRWAGCOPX-UHFFFAOYSA-N
• SMILES： C1(CNCCC)=CC=C(C)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-fluoro-4-methylphenyl)methyl(propyl)amine

Comprehensive Guide to (3-fluoro-4-methylphenyl)methyl(propyl)amine (CAS No. 1094378-94-5): Properties, Applications, and Market Insights

(3-fluoro-4-methylphenyl)methyl(propyl)amine (CAS No. 1094378-94-5) is a specialized organic compound with a unique molecular structure, combining a fluorinated aromatic ring with an amine functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both fluorine and methyl groups on the phenyl ring, along with the propylamine side chain, contributes to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

The chemical properties of (3-fluoro-4-methylphenyl)methyl(propyl)amine are influenced by its molecular architecture. The fluorine atom at the 3-position introduces electronegativity, affecting the electron density distribution across the aromatic system, while the methyl group at the 4-position adds steric bulk. The propylamine moiety provides basicity and potential for further functionalization. These characteristics make this compound particularly interesting for researchers exploring structure-activity relationships in drug discovery and material science applications.

In recent years, fluorinated compounds like (3-fluoro-4-methylphenyl)methyl(propyl)amine have become increasingly important in medicinal chemistry. The incorporation of fluorine atoms into pharmaceutical candidates has been shown to improve metabolic stability, enhance bioavailability, and modify binding affinity to biological targets. This has led to growing interest in fluorinated building blocks among researchers developing new therapeutic agents, particularly in CNS drug discovery and oncology applications.

The synthesis of (3-fluoro-4-methylphenyl)methyl(propyl)amine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes may include fluorination reactions, reductive amination, or nucleophilic substitution processes. The purity and quality of the final product are crucial for its applications, requiring careful characterization by techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis.

From a market perspective, the demand for specialized fluorinated amines like 1094378-94-5 has been steadily increasing. Pharmaceutical companies and contract research organizations are actively seeking high-quality building blocks to accelerate their drug discovery programs. The compound's potential applications in developing novel central nervous system agents and selective enzyme inhibitors have contributed to its growing commercial importance in the fine chemicals sector.

Researchers frequently inquire about the solubility characteristics and storage conditions for (3-fluoro-4-methylphenyl)methyl(propyl)amine. The compound typically exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide, but limited solubility in water. Proper storage under inert atmosphere at controlled temperatures is recommended to maintain stability over extended periods.

The safety profile of 1094378-94-5 is an important consideration for laboratory handling. While not classified as highly hazardous, standard precautions for handling amines should be observed, including the use of appropriate personal protective equipment and adequate ventilation. Material Safety Data Sheets (MSDS) should always be consulted before working with this chemical compound in research or industrial settings.

Emerging applications for (3-fluoro-4-methylphenyl)methyl(propyl)amine include its potential use in the development of novel fluorescence probes and molecular sensors. The fluorinated aromatic system can serve as an excellent scaffold for designing compounds with specific photophysical properties, opening possibilities in analytical chemistry and diagnostic applications.

For researchers considering scale-up synthesis of 1094378-94-5, process optimization becomes crucial. Factors such as yield improvement, purification methods, and cost-effective sourcing of starting materials are frequently discussed topics in chemical development circles. Recent advances in continuous flow chemistry and catalytic methods may offer opportunities for more efficient production of this valuable intermediate.

The intellectual property landscape surrounding (3-fluoro-4-methylphenyl)methyl(propyl)amine and related compounds is dynamic, with several patents covering synthetic methods and specific applications. Researchers and companies interested in commercial utilization of this compound should conduct thorough patent searches to ensure freedom to operate in their intended applications.

Analytical characterization of 1094378-94-5 presents specific challenges that researchers should anticipate. The fluorine atom in the molecular structure affects NMR spectra interpretation, requiring careful analysis of coupling patterns. Mass spectrometry analysis must account for potential fragmentation pathways characteristic of fluorinated aromatic amines.

Looking toward future developments, (3-fluoro-4-methylphenyl)methyl(propyl)amine may find expanded applications in material science beyond its current pharmaceutical uses. The combination of aromaticity, fluorine substitution, and amine functionality makes it a candidate for incorporation into advanced polymers or surface modification agents with specialized properties.

For laboratories sourcing 1094378-94-5, quality assurance is paramount. Reputable suppliers should provide comprehensive analytical data, including chromatographic purity assessments and spectroscopic confirmation of structure. Batch-to-batch consistency is particularly important for research applications where reproducible results are essential.

The environmental fate and ecological impact of (3-fluoro-4-methylphenyl)methyl(propyl)amine are subjects of ongoing investigation. As with many fluorinated organic compounds, understanding biodegradation pathways and potential bioaccumulation is important for assessing environmental safety profiles, especially as applications scale up.

In conclusion, (3-fluoro-4-methylphenyl)methyl(propyl)amine (CAS No. 1094378-94-5) represents a versatile and valuable chemical building block with growing importance in pharmaceutical research and specialty chemical applications. Its unique structural features continue to inspire innovative applications across multiple scientific disciplines, making it a compound of sustained interest to researchers and industry professionals alike.